Cas no 952182-24-0 (methyl 5-chloro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate)

methyl 5-chloro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate structure
952182-24-0 structure
Product name:methyl 5-chloro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
CAS No:952182-24-0
MF:C16H13ClN2O4S
MW:364.803421735764
CID:1986143
PubChem ID:45073279

methyl 5-chloro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-chloro-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
    • LogP
    • methyl 5-chloro-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-3-carboxylate
    • METHYL 5-CHLORO-1-(TOLUENE-4-SULPHONYL)-7-AZAINDOLE-3-CARBOXYLATE
    • Methyl 5-chloro-1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
    • Methyl 5-chloro-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
    • 952182-24-0
    • DTXSID00662708
    • methyl 5-chloro 1-tosyl-1h-pyrrolo[2,3-b]pyridine-3-carboxylate
    • AKOS015945558
    • Inchi: InChI=1S/C16H13ClN2O4S/c1-10-3-5-12(6-4-10)24(21,22)19-9-14(16(20)23-2)13-7-11(17)8-18-15(13)19/h3-9H,1-2H3
    • InChI Key: PUVWYEVRGRQFNW-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC(=C3)Cl)C(=O)OC

Computed Properties

  • Exact Mass: 364.0284558Da
  • Monoisotopic Mass: 364.0284558Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 86.6Ų

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